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Compound of Interest

Compound Name: 4-Methylchalcone

Cat. No.: B181299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 13, 2025

This technical guide provides an in-depth overview of the safety, handling, and toxicity of 4-
Methylchalcone. The information is compiled from Safety Data Sheets (SDS), toxicological

databases, and scientific literature on chalcones and related compounds. This document is

intended to be a comprehensive resource for professionals working with this compound in

research and development settings.

Chemical and Physical Properties
4-Methylchalcone, also known as 3-(4-methylphenyl)-1-phenylprop-2-en-1-one, is a solid,

pale-yellow crystalline powder.[1] Its fundamental properties are summarized in the table

below.
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Property Value Source

CAS Number 4224-87-7

Molecular Formula C₁₆H₁₄O [2]

Molecular Weight 222.28 g/mol [2]

Melting Point 57°C [1]

Boiling Point 363.60 °C (estimated) The Good Scents Company

logP (o/w) 4.234

Water Solubility
8.585 mg/L @ 25 °C

(estimated)
The Good Scents Company

Hazard Identification and GHS Classification
4-Methylchalcone is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][3]

Hazardous to the aquatic environment, long-term (Chronic) (Category 4): May cause long

lasting harmful effects to aquatic life.[2][3]

Signal Word: Warning[2][3]

Hazard Statements:

H302: Harmful if swallowed.[2]

H413: May cause long lasting harmful effects to aquatic life.[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P273: Avoid release to the environment.

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data
The available toxicological data for 4-Methylchalcone is limited. Much of the specific data for

endpoints other than acute oral toxicity is not available for 4-Methylchalcone itself, but some

information can be inferred from studies on structurally related chalcones.

Quantitative Toxicity Data
Endpoint Test Species Route Value Source

LD₅₀ - Oral 500.1 mg/kg Sigma-Aldrich

LD₅₀ Mouse Oral > 1000 mg/kg
The Good

Scents Company

LD₅₀ Mouse Intraperitoneal > 75 mg/kg
The Good

Scents Company

Note: The oral LD₅₀ value of 500.1 mg/kg is cited in the Sigma-Aldrich Safety Data Sheet and

is the basis for the GHS Category 4 classification.

Qualitative Toxicological Information
Acute Dermal Toxicity: Data not available. One supplier classifies it as Category 4, "Harmful

in contact with skin" (H312), though primary data is not provided.[4]

Acute Inhalation Toxicity: Data not available. One supplier classifies it as Category 4,

"Harmful if inhaled" (H332), though primary data is not provided.[4]

Skin Corrosion/Irritation: No primary data available for 4-Methylchalcone. One source

states that it is not thought to produce adverse health effects or skin irritation following
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contact, based on animal models.[4] A standardized acute dermal irritation/corrosion study

(OECD 404) would be required for a definitive classification.[5][6]

Serious Eye Damage/Irritation: No primary data available for 4-Methylchalcone. One source

suggests that direct contact may cause transient discomfort.[4] Standardized in vitro or in

vivo tests (e.g., OECD TG 496) would be necessary to determine its eye irritation potential.

[7][8]

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available for 4-Methylchalcone. However, studies on other

chalcone derivatives in the Ames test have generally shown a lack of mutagenic activity.[9]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, ACGIH,

NTP, or OSHA.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single and Repeated Exposure): No data available.

Handling and Safety Precautions
Proper handling of 4-Methylchalcone is essential to minimize exposure and ensure a safe

working environment.

Engineering Controls
Work in a well-ventilated area.[4] Use a local exhaust ventilation system to control dust

levels.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles.[3]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[3][4]
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Respiratory Protection: If dust is generated, a NIOSH-approved respirator for dusts should

be worn.[1]

Safe Handling Practices
Avoid formation and inhalation of dust.[3]

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from strong oxidizing agents.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison

center or doctor/physician if you feel unwell.[3]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing

dust. Evacuate personnel to safe areas.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]
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Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal. Avoid generating dust.[4]

Potential Metabolic Pathways and Reactive
Metabolites
While specific metabolic studies on 4-Methylchalcone are not readily available, the

metabolism of chalcones, in general, has been investigated. The α,β-unsaturated ketone

moiety is a key feature that can be a site for metabolic reactions.

General Chalcone Metabolism
Chalcones can undergo several biotransformations, including:

Reduction of the α,β-double bond.

Hydroxylation of the aromatic rings.

O-demethylation (if methoxy groups are present).

Glucuronidation and sulfation of hydroxyl groups to form water-soluble conjugates for

excretion.

The α,β-unsaturated carbonyl system in chalcones makes them Michael acceptors, which can

lead to the formation of adducts with nucleophilic molecules like glutathione (GSH). This is a

common detoxification pathway.

Potential for Reactive Metabolite Formation
The formation of reactive metabolites is a key concern in drug development as they can lead to

idiosyncratic drug toxicities. The α,β-unsaturated ketone of chalcones could potentially be a

structural alert, as Michael addition of cellular nucleophiles (such as proteins) could occur.

However, this reactivity is also linked to the therapeutic effects of some chalcones. Further

investigation into the specific metabolic profile of 4-Methylchalcone is required to fully assess

this risk.
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Potential Signaling Pathways and Mechanisms of
Action
Chalcones are known to interact with various cellular signaling pathways, which underlies their

diverse biological activities, including anti-inflammatory and anticancer effects. While the

specific targets of 4-Methylchalcone have not been fully elucidated, studies on related

chalcones provide insights into potential mechanisms.
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Click to download full resolution via product page

Keap1-Nrf2 Pathway: Chalcones can react with cysteine residues in Keap1, leading to the

dissociation and nuclear translocation of Nrf2. Nrf2 then binds to the Antioxidant Response

Element (ARE) in the promoter region of genes encoding antioxidant and detoxifying

enzymes, leading to their upregulation. This is a key mechanism for cellular protection

against oxidative stress.

NF-κB Pathway: Some chalcones have been shown to inhibit the NF-κB signaling pathway, a

key regulator of inflammation. This can occur through the inhibition of IKK, which prevents

the phosphorylation and subsequent degradation of IκBα. This, in turn, sequesters NF-κB in

the cytoplasm, preventing the transcription of pro-inflammatory genes.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-Methylchalcone are not

available in the public domain. However, standardized protocols for key toxicological endpoints

are provided below as a reference for researchers.

Generic Acute Oral Toxicity Study (Up-and-Down
Procedure - OECD 425)
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Test Animals: Typically, female rats are used. They are acclimatized to laboratory conditions

and fasted before dosing.

Dose Administration: A single animal is dosed with the test substance at a specific starting

dose level.

Observation: The animal is observed for signs of toxicity and mortality over 48 hours.

Dose Adjustment: If the animal dies, the next animal is dosed at a lower level. If it survives,

the next animal is dosed at a higher level. This continues until the reversal criteria are met.

Main Study: A small number of additional animals are dosed at the level that is most likely to

be the LD₅₀.

Long-term Observation: All surviving animals are observed for a total of 14 days for clinical

signs of toxicity and changes in body weight.

Necropsy: At the end of the observation period, all animals are euthanized and subjected to

a gross necropsy.

LD₅₀ Calculation: The LD₅₀ is calculated using a maximum likelihood method.

Generic Bacterial Reverse Mutation Test (Ames Test -
OECD 471)
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Test Strains: Histidine-dependent strains of Salmonella typhimurium (and often Escherichia

coli) are used.

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix from rat liver) to detect mutagens that require metabolic activation.

Exposure: The test substance, at various concentrations, is mixed with the bacterial culture

and either buffer or S9 mix.

Plating: The mixture is added to a molten top agar and poured onto minimal glucose agar

plates.

Incubation: The plates are incubated at 37°C for 48-72 hours.

Scoring: Only bacteria that have undergone a reverse mutation to histidine independence

will grow and form colonies. These revertant colonies are counted.

Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase

in the number of revertant colonies compared to the negative control, and this increase is

statistically significant.[10][11][12]

Conclusion
4-Methylchalcone is a compound with moderate acute oral toxicity. It is also classified as

being potentially harmful to aquatic life with long-lasting effects. While data on other

toxicological endpoints such as skin/eye irritation and genotoxicity are lacking for this specific

compound, the general literature on chalcones suggests a low potential for mutagenicity. The

α,β-unsaturated ketone moiety is a potential structural alert for the formation of reactive

metabolites, but also a key feature for its potential biological activities, which may involve

modulation of the Keap1-Nrf2 and NF-κB signaling pathways. Researchers and drug

development professionals should handle 4-Methylchalcone with appropriate engineering

controls and personal protective equipment to minimize exposure. Further toxicological studies

are warranted to fully characterize its safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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